molecular formula C16H16N2O4S B6450614 4-ethyl-2-(3-methoxyphenyl)-3,4-dihydro-2H-1??,2,4-benzothiadiazine-1,1,3-trione CAS No. 2549036-97-5

4-ethyl-2-(3-methoxyphenyl)-3,4-dihydro-2H-1??,2,4-benzothiadiazine-1,1,3-trione

Cat. No. B6450614
CAS RN: 2549036-97-5
M. Wt: 332.4 g/mol
InChI Key: NRVQIANZAFYKJL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-ethyl-2-(3-methoxyphenyl)-3,4-dihydro-2H-1??,2,4-benzothiadiazine-1,1,3-trione (EMBT) is an organic compound with a wide range of applications in scientific research. It is a yellow crystalline solid that is soluble in polar organic solvents and is used in a variety of experiments. EMBT is an important compound in the field of organic chemistry, as it has been used in a variety of synthetic reactions and has been studied extensively in recent years.

Scientific Research Applications

4-ethyl-2-(3-methoxyphenyl)-3,4-dihydro-2H-1??,2,4-benzothiadiazine-1,1,3-trione has been used in a variety of scientific research applications, including the synthesis of other compounds, the study of biochemical and physiological effects, and the development of new drugs. It has also been used in the study of the mechanism of action of drugs, in the development of new drug delivery systems, and in the development of analytical methods.

Mechanism of Action

4-ethyl-2-(3-methoxyphenyl)-3,4-dihydro-2H-1??,2,4-benzothiadiazine-1,1,3-trione is known to act as a competitive inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins and thromboxanes. By blocking the activity of this enzyme, 4-ethyl-2-(3-methoxyphenyl)-3,4-dihydro-2H-1??,2,4-benzothiadiazine-1,1,3-trione can reduce the production of these compounds, which can have beneficial effects in certain conditions.
Biochemical and Physiological Effects
4-ethyl-2-(3-methoxyphenyl)-3,4-dihydro-2H-1??,2,4-benzothiadiazine-1,1,3-trione has been studied extensively in recent years, and its effects on the body have been well documented. It has been found to have anti-inflammatory, analgesic, and antipyretic effects, as well as being able to reduce the production of prostaglandins and thromboxanes. It has also been shown to have antioxidant and anti-mutagenic properties, as well as being able to inhibit the growth of certain types of cancer cells.

Advantages and Limitations for Lab Experiments

4-ethyl-2-(3-methoxyphenyl)-3,4-dihydro-2H-1??,2,4-benzothiadiazine-1,1,3-trione has a number of advantages for laboratory experiments, including its low cost, its high solubility in polar organic solvents, and its ability to be synthesized in a relatively straightforward manner. However, it can be difficult to obtain in large quantities, and it is not always stable in solution.

Future Directions

4-ethyl-2-(3-methoxyphenyl)-3,4-dihydro-2H-1??,2,4-benzothiadiazine-1,1,3-trione has a wide range of potential applications in the future, including the development of new drugs, the development of new drug delivery systems, and the development of analytical methods. It could also be used in the study of the mechanism of action of drugs, the development of new materials, and the study of biochemical and physiological effects. Additionally, it could be used in the study of the environmental fate of organic compounds, the development of new catalysts, and the study of the structure of organic compounds.

Synthesis Methods

4-ethyl-2-(3-methoxyphenyl)-3,4-dihydro-2H-1??,2,4-benzothiadiazine-1,1,3-trione can be synthesized by a variety of methods, including the reaction of 2-methoxy-4-methylbenzoic acid with sodium hydroxide in aqueous ethanol. The reaction produces a yellow precipitate, which is then filtered, washed with water, and dried. The product can then be purified by recrystallization from aqueous ethanol.

properties

IUPAC Name

4-ethyl-2-(3-methoxyphenyl)-1,1-dioxo-1λ6,2,4-benzothiadiazin-3-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H16N2O4S/c1-3-17-14-9-4-5-10-15(14)23(20,21)18(16(17)19)12-7-6-8-13(11-12)22-2/h4-11H,3H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NRVQIANZAFYKJL-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1C2=CC=CC=C2S(=O)(=O)N(C1=O)C3=CC(=CC=C3)OC
Details Computed by OEChem 2.3.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H16N2O4S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

332.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-Ethyl-2-(3-methoxyphenyl)-1,1-dioxo-1lambda6,2,4-benzothiadiazin-3-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.